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Compound of Interest

Compound Name: Walrycin B

Cat. No.: B1684085

Essential Safety and Handling Guide for
Walrycin B

For Immediate Use by Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety and logistical information for the handling and disposal of

Walrycin B, a potent antibacterial compound and SARS-CoV-2 3CLpro inhibitor. Adherence to
these procedures is essential to ensure personnel safety and mitigate environmental impact.

Compound Identification and Hazard Summary

Walrycin B is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[1] It has demonstrated cytotoxic properties.[2]
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Identifier Value

CAS Number 878419-78-4[1]

Molecular Formula C14H10F3N502[1]

Molecular Weight 337.26 g/mol [1]

GHS Hazard Class Acute Toxicity, Oral (Category 4)[1]

Acute Aquatic Toxicity (Category 1)[1]

Chronic Aquatic Toxicity (Category 1)[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion,
or skin contact.[1][3]

Protection Type Specification Rationale

) o Prevents skin contact. Change
) Double-gloving with nitrile ) ) )
Hand Protection gloves immediately if
gloves. )
contaminated.

) Safety goggles with side- Protects eyes from dust,
Eye Protection ,
shields. aerosols, and splashes.[1]
) Impervious, disposable lab Protects skin and clothing from
Body Protection o
coat or gown. contamination.[1]

Required when handling the
— A suitable respirator should be powder outside of a certified
espirator
P Y used. chemical fume hood to prevent

inhalation of dust.[1]

Operational Plan: Step-by-Step Handling Protocol

All handling of Walrycin B, particularly the solid form, must be conducted in a designated area
within a certified chemical fume hood to minimize exposure risk.
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Preparation and Weighing of Solid Walrycin B

Designated Area: Cordon off a specific area within a chemical fume hood for handling
Walrycin B. Cover the work surface with a disposable, absorbent bench liner.

PPE Donning: Before entering the designated area, don the required PPE as specified in the

table above.

Weighing: Carefully weigh the desired amount of Walrycin B powder. Avoid creating dust.[1]
[3] Use anti-static weighing dishes and tools.

Cleaning: After weighing, carefully wipe down the balance and surrounding surfaces with a
suitable deactivating agent (e.g., a mild bleach solution followed by a neutralizing agent like
sodium thiosulfate, then water), followed by a final wipe with 70% ethanol. Dispose of all
cleaning materials as hazardous waste.

Solubilization and Aliquoting

Solvent Addition: Add the desired solvent (e.g., DMSO) to the vessel containing the Walrycin
B powder. Cap the vessel securely.

Dissolution: Mix gently until the compound is fully dissolved.

Aliquoting: Prepare aliquots in appropriately labeled, tightly sealed vials for storage. This
minimizes freeze-thaw cycles.[2]

Storage: Store stock solutions at -80°C and powdered compound at -20°C in a tightly sealed

container.[1][2]

Disposal Plan

Walrycin B and all contaminated materials must be disposed of as hazardous waste through

an approved waste disposal plant.[1] Do not dispose of this compound down the drain, as it is

very toxic to aquatic life.[1][3]
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Waste Stream Disposal Procedure

Collect in a clearly labeled, sealed container for

Solid Walrycin B _
hazardous chemical waste.

Collect in a labeled, sealed container

Unused Solutions ) )
designated for hazardous chemical waste.

Gloves, gowns, and other disposable PPE must
Contaminated PPE be placed in a designated hazardous waste

container immediately after use.

Disposable labware (e.g., pipette tips, tubes)

should be collected in a hazardous waste
Contaminated Labware container. Reusable glassware must be

decontaminated by soaking in a suitable

oxidizing agent before standard washing.

Experimental Protocols and Data

Walrycin B has been identified as a potent inhibitor of the SARS-CoV-2 3CL protease and the
bacterial WalR response regulator.[2][4][5]

Assay Result Reference
SARS-CoV-2 3CLpro Inhibition  IC50: 0.26 uM [2][5]
Cytotoxicity (Vero E6 cells) CC50: 4.25 uyM [2]

Note: Researchers planning experiments should develop detailed protocols that incorporate the
safety and handling procedures outlined in this document.

Visual Workflow for Safe Handling of Walrycin B
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Preparation Phase

1. Don Full PPE

2. Prepare Designated Area in Fume Hood

3. Weigh Solid Walrycin B

4. Solubilize in Appropriate Solvent

Experim
Y

;ntal Phase

5. Perform Experiment in Hood/BSC

Disposal Phase

6. Aliquot and Store Stock Solutions (-80°C)

Y

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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